Cas no 1334376-61-2 (1-(3,4-difluorobenzoyl)-N-(4-phenylbutan-2-yl)azetidine-3-carboxamide)

• Product Name: 1-(3,4-difluorobenzoyl)-N-(4-phenylbutan-2-yl)azetidine-3-carboxamide
• CAS No: 1334376-61-2
• MF: C₂₁H₂₂F₂N₂O₂
• MW: 372.408392429352
• CID: 5914887
• PubChem ID: 56724416
• Update Time: 2025-06-25

1-(3,4-difluorobenzoyl)-N-(4-phenylbutan-2-yl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-difluorobenzoyl)-N-(4-phenylbutan-2-yl)azetidine-3-carboxamide
• F6125-3395
• AKOS024533238
• 1334376-61-2
• VU0532987-1

• Inchi： 1S/C21H22F2N2O2/c1-14(7-8-15-5-3-2-4-6-15)24-20(26)17-12-25(13-17)21(27)16-9-10-18(22)19(23)11-16/h2-6,9-11,14,17H,7-8,12-13H2,1H3,(H,24,26)
• InChI Key： LFSBCBREVOLSMW-UHFFFAOYSA-N
• SMILES： N1(C(=O)C2=CC=C(F)C(F)=C2)CC(C(NC(CCC2=CC=CC=C2)C)=O)C1

Computed Properties

• Exact Mass: 372.16493427g/mol
• Monoisotopic Mass: 372.16493427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 49.4Ų

Additional information on 1-(3,4-difluorobenzoyl)-N-(4-phenylbutan-2-yl)azetidine-3-carboxamide

Introduction to 1-(3,4-difluorobenzoyl)-N-(4-phenylbutan-2-yl)azetidine-3-carboxamide (CAS No. 1334376-61-2)

The compound 1-(3,4-difluorobenzoyl)-N-(4-phenylbutan-2-yl)azetidine-3-carboxamide, identified by its CAS number 1334376-61-2, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both difluorobenzoyl and phenylbutan-2-yl substituents in its core structure suggests a unique combination of pharmacological properties that make it a promising candidate for further investigation.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry, particularly their role in enhancing metabolic stability and binding affinity. The 3,4-difluorobenzoyl moiety in this compound is particularly noteworthy, as fluorine atoms are known to modulate electronic and steric properties, thereby influencing the compound's interaction with biological targets. This feature has been extensively explored in the design of kinase inhibitors and other enzyme-targeted drugs, where fluorine substitution often leads to improved pharmacokinetic profiles.

The azetidine ring in the molecular structure of 1-(3,4-difluorobenzoyl)-N-(4-phenylbutan-2-yl)azetidine-3-carboxamide adds another layer of complexity, contributing to its potential as a scaffold for drug discovery. Azetidine derivatives have been investigated for their ability to mimic natural amino acid structures, which can be advantageous in designing peptidomimetics. These compounds often exhibit enhanced bioavailability and reduced immunogenicity compared to their peptide counterparts, making them attractive for therapeutic applications.

The 4-phenylbutan-2-yl group further enriches the structural diversity of this compound, providing a hydrophobic pocket that can interact with specific binding sites on biological targets. This substitution pattern is commonly observed in pharmacologically active molecules, where phenyl groups contribute to hydrophobic interactions and phenylbutan derivatives enhance solubility and membrane permeability. Such structural features are critical for optimizing drug-like properties, including solubility, lipophilicity, and metabolic stability.

In the context of current research trends, the development of multivalent ligands has emerged as a key strategy in drug design. The combination of difluorobenzoyl, phenylbutan-2-yl, and azetidine moieties in this compound suggests its potential as a multivalent entity capable of engaging multiple binding sites on a target protein. This approach has been successfully applied in the design of antibodies and small molecules that exhibit enhanced binding affinity and selectivity.

Moreover, the compound's structural features align well with emerging trends in fragment-based drug design (FBDD). FBDD relies on the identification of small molecular fragments that bind to target proteins with high affinity, which can then be optimized through iterative chemical modifications. The presence of distinct functional groups in 1-(3,4-difluorobenzoyl)-N-(4-phenylbutan-2-yl)azetidine-3-carboxamide makes it an ideal candidate for such approaches, allowing for systematic exploration of its binding interactions.

Recent advancements in computational chemistry have also facilitated the rapid screening and optimization of novel compounds like this one. Molecular modeling techniques, such as docking studies and molecular dynamics simulations, have been instrumental in predicting binding affinities and understanding molecular interactions at an atomic level. These computational methods have enabled researchers to accelerate the drug discovery process by identifying promising candidates early in the development pipeline.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it a valuable tool for studying protein-protein interactions and developing probes for biochemical pathways. Additionally, its fluorinated aromatic core suggests potential utility in diagnostic imaging agents, where fluorine-labeled compounds are increasingly used due to their favorable nuclear properties.

In conclusion,1-(3,4-difluorobenzoyl)-N-(4-phenylbutan-2-yl)azetidine-3-carboxamide (CAS No. 1334376-61-2) represents a compelling example of how structural complexity can be leveraged to develop novel pharmacological agents. Its combination of difluorobenzoyl, phenylbutan-2-yl, and azetidine moieties provides a rich scaffold for further exploration in drug discovery. As research continues to uncover new applications for fluorinated compounds and azetidine derivatives,this molecule is poised to play a significant role in future therapeutic developments.